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Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside
Brand Name: Vulcanchem
CAS No.: 137809-96-2
VCID: VC0165748
InChI: InChI=1S/C28H32O16/c1-39-16-4-10(2-3-12(16)31)15-7-14(33)20-13(32)5-11(6-17(20)41-15)40-28-26(24(37)22(35)19(9-30)43-28)44-27-25(38)23(36)21(34)18(8-29)42-27/h2-7,18-19,21-32,34-38H,8-9H2,1H3/t18-,19-,21-,22-,23+,24-,25+,26-,27+,28-/m1/s1
SMILES: COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O
Molecular Formula: C28H32O16
Molecular Weight: 624.5 g/mol

Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside

CAS No.: 137809-96-2

Main Products

VCID: VC0165748

Molecular Formula: C28H32O16

Molecular Weight: 624.5 g/mol

Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside - 137809-96-2

CAS No. 137809-96-2
Product Name Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside
Molecular Formula C28H32O16
Molecular Weight 624.5 g/mol
IUPAC Name 7-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-3-[(2S,3S,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-2-yl]oxy-5-hydroxy-2-(4-hydroxy-3-methoxyphenyl)chromen-4-one
Standard InChI InChI=1S/C28H32O16/c1-39-16-4-10(2-3-12(16)31)15-7-14(33)20-13(32)5-11(6-17(20)41-15)40-28-26(24(37)22(35)19(9-30)43-28)44-27-25(38)23(36)21(34)18(8-29)42-27/h2-7,18-19,21-32,34-38H,8-9H2,1H3/t18-,19-,21-,22-,23+,24-,25+,26-,27+,28-/m1/s1
Standard InChIKey PRAAWOPIZHEJGG-OFPXXEJZSA-N
Isomeric SMILES COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)O[C@H]4[C@@H]([C@@H]([C@@H]([C@H](O4)CO)O)O)O[C@H]5[C@H]([C@H]([C@@H]([C@H](O5)CO)O)O)O)O)O
SMILES COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O
Canonical SMILES COC1=C(C=CC(=C1)C2=CC(=O)C3=C(C=C(C=C3O2)OC4C(C(C(C(O4)CO)O)O)OC5C(C(C(C(O5)CO)O)O)O)O)O
Synonyms Chrysoeriol-7-O-(2/'-O-mannopyranosyl)allopyranoside
PubChem Compound 5748483
Last Modified Nov 11 2021
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